3-cyano-N-(2-(4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl)ethyl)benzamide

• CAS: 1421533-22-3
• Molecular Formula: C18H15F3N4O
• Molecular Weight: 360.34
• SMILES: C1CC1C2=CC(=NC(=N2)CCNC(=O)C3=CC=CC(=C3)C#N)C(F)(F)F
• InChI: InChI=1S/C18H15F3N4O/c19-18(20,21)15-9-14(12-4-5-12)24-16(25-15)6-7-23-17(26)13-3-1-2-11(8-13)10-22/h1-3,8-9,12H,4-7H2,(H,23,26)
• InChIKey: AQXVAQROMRVMTG-UHFFFAOYSA-N
• Solubility: not available

3-Cyano-N-(2-(4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl)ethyl)benzamide, bearing CAS Registry Number 1421533-22-3, is a synthetic small-molecule organic compound classified within the broader family of pyrimidine-containing benzamides. Its molecular formula is C₁₈H₁₅F₃N₄O, corresponding to a molecular weight of 360.3 g/mol, and it carries a PubChem Compound Identifier (CID) of 71797040.

3-Cyano-N-(2-(4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl)ethyl)benzamide (CAS 1421533-22-3): Procurement-Focused Chemical Identity and Baseline Properties

3-Cyano-N-(2-(4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl)ethyl)benzamide, bearing CAS Registry Number 1421533-22-3, is a synthetic small-molecule organic compound classified within the broader family of pyrimidine-containing benzamides. Its molecular formula is C₁₈H₁₅F₃N₄O, corresponding to a molecular weight of 360.3 g/mol, and it carries a PubChem Compound Identifier (CID) of 71797040 [1]. The compound features a 3-cyanobenzamide moiety linked via an ethyl spacer to a 4-cyclopropyl-6-(trifluoromethyl)pyrimidine core, imparting a calculated XLogP3-AA partition coefficient of 2.7, a topological polar surface area of 78.7 Ų, and 5 rotatable bonds [2]. Publicly available records indicate this compound was registered in PubChem on 2013-11-14 and is primarily distributed as a research reagent by specialty chemical suppliers.

Identity-verified synthetic small molecule — suitable as a research reagent with confirmed CAS and structure

No published biological characterization — procurement based on structural identity, not annotated bioactivity

Computed property baseline available — supports analytical method development and receipt verification

• [1] PubChem Compound Summary for CID 71797040, 3-cyano-N-(2-(4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl)ethyl)benzamide. National Center for Biotechnology Information (2026). View Source
• [2] PubChem Computed Properties for CID 71797040. XLogP3-AA, Topological Polar Surface Area, Rotatable Bond Count. National Center for Biotechnology Information (2026). View Source

Why Generic Substitution of 3-Cyano-N-(2-(4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl)ethyl)benzamide Is Scientifically Unsupported

Without publicly accessible, comparator-anchored biological or physicochemical data for compound 1421533-22-3, any assumption that in-class pyrimidine-benzamide analogs can be interchanged for this specific entity is scientifically unjustified. The combination of a 3-cyano group on the benzamide ring, an ethylene linker, and a cyclopropyl-substituted trifluoromethylpyrimidine defines a discrete chemical space whose structure-activity relationships remain uncharacterized in the open literature. Procurement decisions based on generic scaffold similarity risk acquiring a compound with undocumented selectivity, potency, or off-target profiles that may differ substantially from the user's intended reference [1]. Verifiable differentiation evidence is therefore a prerequisite for informed scientific selection.

Scaffold mismatch

Pyrimidine-benzamide analogs lacking the 3-cyano or cyclopropyl-trifluoromethyl groups may exhibit altered lipophilicity, hydrogen-bonding, and chromatographic behavior

Data gap

No publicly available head-to-head biological comparisons exist; generic substitution risks acquiring a compound with undocumented selectivity or potency profiles

Identity reliance

Without experimentally measured properties, computed descriptors are the sole differentiators — batch identity must be independently confirmed before use

• [1] PubChem Compound Summary for CID 71797040, demonstrating absence of bioactivity annotations or literature references. National Center for Biotechnology Information (2026). View Source

Quantitative Differentiation Evidence for 3-Cyano-N-(2-(4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl)ethyl)benzamide: A Procurement-Focused Guide

No Head-to-Head Comparative Biological Data Identified for This Compound

An exhaustive search of primary research papers, patents, and authoritative databases (excluding vendor-curated sources explicitly prohibited) failed to identify any study in which 3-cyano-N-(2-(4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl)ethyl)benzamide (CAS 1421533-22-3) was evaluated side-by-side with a structurally defined comparator under a common assay protocol. Consequently, no direct head-to-head potency, selectivity, or property comparison can be reported [1]. This absence of data constitutes the most critical procurement-relevant finding: users cannot rely on published evidence to justify selecting this compound over any specific analog.

Comparative data availability

Data to verify

0 publications with head-to-head quantitative comparisons identified

Procurement decisions cannot rely on published comparator data; compound remains uncharacterized against structurally defined analogs

Comprehensive literature and patent search as of 2026-04-29

Evidence Dimension	Availability of direct comparator-anchored biological data
Target Compound Data	0 publications with head-to-head quantitative comparisons identified
Comparator Or Baseline	Any structurally defined analog (e.g., close pyrimidine-benzamide derivatives)
Quantified Difference	Not applicable; comparator data unavailable
Conditions	Comprehensive literature and patent database search (PubChem, Google Patents, PubMed, semantic scholar) as of 2026-04-29

Why This Matters

In the absence of comparative data, procurement decisions cannot be evidence-based, elevating the risk of acquiring a compound with unvalidated biological properties.

• [1] Search conducted via PubChem (CID 71797040), Google Patents (query 1421533-22-3), and PubMed (structure and name queries) on 2026-04-29, yielding no primary research articles or patents with comparative biological data for this compound. View Source

Physicochemical Property Baseline: Identity Verification for Procurement

As the only verifiable quantitative data currently in the public domain, computed molecular descriptors from PubChem provide a minimum identity baseline for procurement quality control. The compound's molecular weight (360.3 g/mol), XLogP3-AA (2.7), topological polar surface area (78.7 Ų), and hydrogen bond donor/acceptor counts (1 / 7) distinguish it from otherwise similar pyrimidine-benzamide analogs lacking the cyano group or possessing alternative substituents [1]. For instance, a hypothetical des-cyano analog would exhibit a lower molecular weight, altered lipophilicity, and a different hydrogen-bonding profile, directly impacting chromatographic retention and solubility behavior. These computed values, while not experimentally measured, serve as the only publicly available metrics for analytical method development and batch-to-batch consistency checks.

Computed identity baseline

Class-level

MW 360.3 g/mol · XLogP3-AA 2.7 · TPSA 78.7 Ų · HBD 1 · HBA 7

Computed descriptors provide the only publicly available metrics for analytical method development and batch consistency review

Computed, not experimentally measured; confirm batch-specific values during receipt

Evidence Dimension	Molecular weight, lipophilicity, polar surface area, hydrogen-bonding capacity
Target Compound Data	MW = 360.3 g/mol; XLogP3-AA = 2.7; TPSA = 78.7 Ų; HBD = 1; HBA = 7
Comparator Or Baseline	Hypothetical des-cyano or des-cyclopropyl pyrimidine-benzamide analogs (not directly measured)
Quantified Difference	Variation depends on exact comparator structure; no experimental data available for predictive confirmation
Conditions	Computed via Cactvs and XLogP3 algorithms (PubChem release 2021.05.07)

Why This Matters

Without biological data, these computable properties become the sole objective criteria for distinguishing the purchased compound from other catalog items during receipt and quality verification.

• [1] PubChem Computed Properties for CID 71797040. Molecular Weight, XLogP3-AA, Topological Polar Surface Area, H-Bond Donor/Acceptor Counts. National Center for Biotechnology Information (2026). View Source

Evidence-Limited Application Scenarios for 3-Cyano-N-(2-(4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl)ethyl)benzamide in Scientific Procurement

Analytical Reference Standard for Method Development (Identity and Purity)

Given the absence of biological characterization, the compound's primary immediate utility lies in serving as a well-defined chemical entity for developing and validating analytical methods. Its unique combination of a cyano-functionalized benzamide and a trifluoromethyl-cyclopropylpyrimidine provides distinct UV chromophores, mass spectrometric fragmentation patterns, and chromatographic retention characteristics that can be used to calibrate HPLC, LC-MS, or GC-MS systems [1]. Procurement for this purpose is justified by the need for a pure, identity-verified material—not by biological performance.

Starting Material for Custom Derivatization and Structure-Activity Relationship Exploration

The presence of a free amide NH, a cyano group amenable to further transformation, and a pyrimidine ring susceptible to nucleophilic substitution makes this compound a versatile synthetic intermediate. Researchers pursuing novel pyrimidine-based libraries may select this scaffold for late-stage functionalization [1]. In the absence of reference data for the parent compound, procurement is driven by synthetic tractability rather than pre-existing biological annotation.

Negative Control or Inactive Comparator in CETP or Other Pyrimidine-Target Assays

Although no bioactivity data exist for this specific compound, its structural relationship to pyrimidine-containing CETP inhibitors (as referenced in patent literature for related scaffolds [1]) suggests a potential application as a presumptive inactive or weakly active control, provided the user independently confirms its lack of activity in the relevant assay. Procurement under this scenario requires the end-user to experimentally establish the compound's inactivity, as no published data can currently support this classification.

Application

Selection Property

Validation Focus

Analytical reference standard for method development

Structural uniqueness with distinct UV chromophores and MS fragmentation patterns

Confirm identity and purity via orthogonal analytical methods before calibration use

Starting material for custom derivatization and SAR exploration

Synthetic tractability — free amide NH, cyano group, and pyrimidine ring amenable to functionalization

Verify functional group stability and reactivity under intended synthetic conditions

Presumptive inactive comparator in pyrimidine-target assays

Structural relationship to pyrimidine-containing CETP inhibitor scaffolds

Independently confirm lack of activity in the relevant assay before use as a negative control

• [1] PubChem Compound Summary for CID 71797040, containing structural identity and computed properties. National Center for Biotechnology Information (2026). View Source